Cas no 10066-19-0 (Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-)

• Product name: Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-
• CAS No: 10066-19-0
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 1127066
• PubChem ID: 2867656

Benzenemethanamine, N-(5-chloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-
• N-benzyl-5-chloro-2-nitroaniline
• STK032762
• N-benzyl-N-(2-nitro-5-chlorophenyl) amine
• AN-584/12282002
• 10066-19-0
• CBMicro_032456
• QNBUOSQMMPVAOB-UHFFFAOYSA-N
• BIM-0032458.P001
• AKOS000291470
• Oprea1_149010
• SR-01000219543-1
• SR-01000219543
• SCHEMBL6474912
• DTXSID20386631

• Inchi： InChI=1S/C13H11ClN2O2/c14-11-6-7-13(16(17)18)12(8-11)15-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： QNBUOSQMMPVAOB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNC2=C(C=CC(=C2)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.05103
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17